Cas no 2137472-27-4 (tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate)

Technical Introduction: tert-Butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate is a specialized carbamate derivative featuring a substituted cyclohexyl core with a hydroxyl group and a tertiary amine moiety. The incorporation of fluoroethyl and methoxyethyl groups enhances its potential as a versatile intermediate in medicinal chemistry, particularly for targeted drug design. The tert-butyl carbamate (Boc) protecting group ensures stability during synthetic processes, while the hydroxyl group offers a reactive site for further functionalization. This compound’s structural complexity and functional diversity make it valuable for developing bioactive molecules, such as enzyme inhibitors or receptor modulators. Its balanced polarity and solubility profile further support its utility in organic synthesis and pharmaceutical research.
tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate structure
2137472-27-4 structure
Product Name:tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate
CAS No:2137472-27-4
MF:C16H31FN2O4
MW:334.426748514175
CID:5984892
PubChem ID:165491699
Update Time:2025-10-05

tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1161953
    • 2137472-27-4
    • tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate
    • Inchi: 1S/C16H31FN2O4/c1-16(2,3)23-15(21)18-13-6-5-12(20)11-14(13)19(8-7-17)9-10-22-4/h12-14,20H,5-11H2,1-4H3,(H,18,21)
    • InChI Key: HYNSWWNCVJGLAO-UHFFFAOYSA-N
    • SMILES: FCCN(CCOC)C1CC(CCC1NC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 334.22678564g/mol
  • Monoisotopic Mass: 334.22678564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71Ų

tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161953-1.0g
tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate
2137472-27-4
1g
$0.0 2023-06-08

tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate Related Literature

Additional information on tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate (CAS No. 2137472-27-4)

The compound tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate (CAS No. 2137472-27-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely studied for their diverse biological activities and applications in drug development. The presence of both fluoroethyl and methoxyethyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

One of the most intriguing aspects of tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate is its unique structural features. The compound contains a cyclohexyl ring with a hydroxyl group at the 4-position, which contributes to its solubility and interaction with biological targets. The tert-butyl carbamate moiety provides stability and protection for the amino group, making it a versatile building block in organic synthesis. Researchers are particularly interested in this compound due to its potential role in the development of central nervous system (CNS) drugs, given the presence of the fluoroethyl group, which is often associated with enhanced blood-brain barrier penetration.

In recent years, the demand for fluoroalkylated compounds like tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate has surged, driven by their applications in medicinal chemistry. The incorporation of fluorine atoms into organic molecules is a hot topic in drug discovery, as it can improve metabolic stability, bioavailability, and binding affinity. This compound is also being explored for its potential use in PET (positron emission tomography) imaging, where fluorine-18 labeled analogs could serve as radiotracers for diagnostic purposes.

The synthesis of tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate typically involves multi-step organic reactions, including amine alkylation and carbamate formation. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry and sustainable practices. The compound's purity and characterization are critical, often verified using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

From a commercial perspective, tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate is gaining attention in the pharmaceutical intermediates market. Its potential applications in CNS therapeutics, oncology, and diagnostic imaging make it a sought-after compound for research institutions and pharmaceutical companies. The global trend towards personalized medicine and targeted therapies further underscores the importance of such specialized intermediates in drug development pipelines.

Safety and handling of tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines and ensure compliance with local regulations.

Looking ahead, the future of tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to focus on innovative drug design and precision medicine, compounds like this will play an increasingly important role in addressing unmet medical needs. The integration of AI-driven drug discovery platforms may further accelerate the exploration of this molecule's full potential, making it an exciting area of study for chemists and pharmacologists alike.

For researchers interested in working with tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate (CAS No. 2137472-27-4), it is essential to source high-quality material from reputable suppliers. The compound's purity and consistency are crucial for obtaining reliable experimental results. Many scientific suppliers now offer custom synthesis services for specialized compounds like this, catering to the growing demand from the research community.

In conclusion, tert-butyl N-{2-[(2-fluoroethyl)(2-methoxyethyl)amino]-4-hydroxycyclohexyl}carbamate represents an important addition to the toolkit of medicinal chemists and researchers. Its unique structural features and potential applications in drug development make it a compound worth watching in the coming years. As scientific understanding of its properties and reactivity deepens, we can expect to see more innovative uses emerging for this versatile molecule.

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